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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexyl crotonate is a synthetic fragrance ingredient valued for its complex and

multifaceted aroma profile. As an ester of cyclohexanol and crotonic acid, it belongs to a

chemical class well-regarded in the fragrance industry for contributing fruity and floral notes.

This technical guide provides an in-depth overview of the olfactory properties, chemical

characteristics, and synthesis of Cyclohexyl crotonate, intended for professionals in research,

development, and academia. The information compiled herein is derived from various industry

and scientific sources to provide a comprehensive understanding of this specific aroma

chemical.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Cyclohexyl crotonate is

fundamental to its application in various formulations. These properties influence its volatility,

stability, and ultimately, its olfactory perception.
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Property Value

Chemical Name cyclohexyl (E)-but-2-enoate

Synonyms Cyclohexyl-but-2-enoate

CAS Number 31416-78-1[1]

Chemical Formula C10H16O2[1]

Molecular Weight 168.23 g/mol

Appearance Clear, colorless liquid[2]

Purity 95% Min[2]

Boiling Point 221.00 to 223.00 °C @ 760.00 mm Hg[3]

Flash Point 83 °C (181.4 °F)[2]

Vapor Pressure 0.097000 mmHg @ 25.00 °C (estimated)[3]

logP (o/w) 3.38[1]

Solubility Soluble in alcohol; Insoluble in water[3]

Olfactory Profile
The odor of Cyclohexyl crotonate is described as complex and multi-faceted, with a range of

nuances. Its primary character is fruity, with a number of other descriptors commonly used by

perfumers and sensory panels.

Olfactory Aspect Descriptors Source

Primary Odor Type Fruity[3][4]
The Good Scents Company,

Perflavory

Secondary Descriptors
Sweet, Floral, Green,

Woody[3][4][5]

The Good Scents Company,

OlfactionBase, Perflavory

Tertiary/Nuanced Notes Amber, Balsamic, Citrus[1][4]
Tadimety Aromatics, The Good

Scents Company
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The odor strength is generally considered to be medium, and it has a good tenacity, lasting up

to 48 hours on a blotter.[1][2]

Experimental Protocols
Synthesis of Cyclohexyl Crotonate
The synthesis of Cyclohexyl crotonate is typically achieved through Fischer-Speier

esterification. The following is a representative laboratory-scale protocol.

Materials:

Cyclohexanol

Crotonic acid

p-Toluenesulfonic acid (PTSA) or another strong acid catalyst

Toluene (or another suitable solvent for azeotropic removal of water)

Apparatus:

Reaction flask

Mechanical stirrer

Thermocouple

Dean-Stark trap

Condenser

Separatory funnel

Distillation apparatus

Procedure:

Cyclohexanol, crotonic acid, PTSA, and toluene are combined in the reaction flask.
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The mixture is heated to reflux (approximately 120-130°C).

Water produced during the esterification is removed azeotropically using the Dean-Stark

trap.

The reaction is monitored and continued until no more water is collected.

The reaction mixture is then cooled to room temperature.

The mixture is quenched with water and transferred to a separatory funnel.

The organic layer is washed with a sodium carbonate solution to neutralize the acid catalyst

and remove any unreacted crotonic acid.

The crude product is then purified by fractional distillation under reduced pressure to yield

Cyclohexyl crotonate.

A visual representation of this experimental workflow is provided below.
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Synthesis Workflow for Cyclohexyl Crotonate.
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Olfactory Analysis
A standardized and detailed experimental protocol for the sensory analysis of Cyclohexyl
crotonate is not publicly available. However, a general methodology based on industry best

practices for fragrance evaluation would involve Gas Chromatography-Olfactometry (GC-O)

and sensory panel analysis.

Gas Chromatography-Olfactometry (GC-O): GC-O is a technique that combines the separation

of volatile compounds by gas chromatography with sensory detection by a human assessor.

Sample Preparation: A diluted solution of Cyclohexyl crotonate is prepared in a suitable

solvent.

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The components of the sample are separated based on their volatility and

interaction with the chromatographic column.

Detection: The effluent from the column is split between a chemical detector (like a mass

spectrometer for identification) and an olfactory port where a trained sensory panelist sniffs

the eluting compounds.

Data Collection: The panelist records the odor descriptors and intensity at specific retention

times.

Sensory Panel Analysis: A trained sensory panel is used to develop a comprehensive olfactory

profile.

Panelist Selection: Panelists are screened for their olfactory acuity and ability to describe

scents.

Sample Presentation: Cyclohexyl crotonate is presented to the panelists on smelling strips

or in diluted solutions.

Evaluation: Panelists individually assess the odor and provide descriptive terms for its

character, intensity, and other relevant attributes.
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Data Analysis: The collected descriptors are compiled and analyzed to create a detailed odor

profile.

The logical relationship for olfactory perception is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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